Cas no 1820569-68-3 ((2S,4S)-2-Methylpiperidine-4-carboxylic acid)

• Product Name: (2S,4S)-2-Methylpiperidine-4-carboxylic acid
• CAS No: 1820569-68-3
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 5692873
• PubChem ID: 91647766
• Update Time: 2025-06-11

(2S,4S)-2-Methylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-2-Methylpiperidine-4-carboxylic acid
• EN300-194913
• 1820569-68-3
• SCHEMBL21768278
• (2S,4S)-2-Methylpiperidine-4-carboxylicacid
• AKOS026745074

• Inchi： 1S/C7H13NO2/c1-5-4-6(7(9)10)2-3-8-5/h5-6,8H,2-4H2,1H3,(H,9,10)/t5-,6-/m0/s1
• InChI Key： OSHLFUFMLXAGMN-WDSKDSINSA-N
• SMILES： OC([C@H]1CCN[C@@H](C)C1)=O

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 49.3Ų

Additional information on (2S,4S)-2-Methylpiperidine-4-carboxylic acid

Introduction to (2S,4S)-2-Methylpiperidine-4-carboxylic acid (CAS No. 1820569-68-3)

(2S,4S)-2-Methylpiperidine-4-carboxylic acid (CAS No. 1820569-68-3) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique stereochemistry, which plays a crucial role in its biological activity and potential therapeutic applications. The compound's structure consists of a piperidine ring with a methyl group and a carboxylic acid functional group, both of which are positioned in specific stereocenters, contributing to its distinct properties.

The synthesis of (2S,4S)-2-Methylpiperidine-4-carboxylic acid has been the subject of numerous studies due to its importance in the development of novel pharmaceuticals. Recent advancements in asymmetric synthesis have enabled the efficient and scalable production of this compound, making it more accessible for research and development purposes. Techniques such as organocatalysis and transition-metal-catalyzed reactions have been particularly effective in achieving high enantiomeric purity, which is essential for its use in drug discovery.

In the context of medicinal chemistry, (2S,4S)-2-Methylpiperidine-4-carboxylic acid has shown promise as a building block for the synthesis of bioactive molecules. Its chiral nature allows it to form specific interactions with biological targets, potentially leading to improved drug efficacy and reduced side effects. For instance, derivatives of this compound have been explored for their potential as modulators of G protein-coupled receptors (GPCRs), which are key targets in the treatment of various diseases including cardiovascular disorders, neurological conditions, and metabolic syndromes.

One notable application of (2S,4S)-2-Methylpiperidine-4-carboxylic acid is in the development of central nervous system (CNS) drugs. The compound's ability to cross the blood-brain barrier and interact with specific receptors makes it a valuable candidate for the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression. Preclinical studies have demonstrated that certain derivatives exhibit neuroprotective effects and can improve cognitive function in animal models.

Beyond its therapeutic potential, (2S,4S)-2-Methylpiperidine-4-carboxylic acid has also been investigated for its role in chemical biology research. The compound can be used as a probe to study protein-protein interactions and signaling pathways in cells. Its structural features make it suitable for conjugation with fluorescent tags or other labeling agents, enabling researchers to visualize and track its interactions within complex biological systems.

In addition to its biological applications, (2S,4S)-2-Methylpiperidine-4-carboxylic acid has found use in materials science. The compound's chiral properties can be exploited to create chiral materials with unique optical and electronic properties. These materials have potential applications in areas such as chiral sensors, asymmetric catalysis, and advanced optical devices.

The safety profile of (2S,4S)-2-Methylpiperidine-4-carboxylic acid is an important consideration for both research and industrial applications. Extensive toxicological studies have shown that the compound is generally well-tolerated at relevant concentrations. However, as with any chemical substance used in pharmaceutical development, appropriate handling and storage protocols should be followed to ensure safety.

In conclusion, (2S,4S)-2-Methylpiperidine-4-carboxylic acid (CAS No. 1820569-68-3) is a versatile compound with significant potential in various scientific and industrial fields. Its unique stereochemistry and chemical properties make it an attractive candidate for drug discovery and development, chemical biology research, and materials science applications. Ongoing research continues to uncover new uses and applications for this compound, further highlighting its importance in modern scientific endeavors.